![molecular formula C11H9BrO4 B1587383 Methyl 4-(4-bromophenyl)-2,4-dioxobutanoate CAS No. 60395-85-9](/img/structure/B1587383.png)
Methyl 4-(4-bromophenyl)-2,4-dioxobutanoate
Overview
Description
“Methyl 4-(4-bromophenyl)-2,4-dioxobutanoate” is a halogenated benzoate used as a reagent in organic synthesis . It can be used to stimulate microbial dechlorination of PCBs . By condensing methyl 4-bromobenzoate with 3-buten-1-ol, 4-(4-methylphenyl)butanal can be obtained .
Synthesis Analysis
The synthesis of “this compound” involves a reliable one-step synthesis of a moderately complex structure . The process includes a straightforward 1H NMR spectral assignment problem that illustrates the use of coupling constants for the determination of positional relationships, geminal coupling, and correlation spectroscopy (COSY) for the identification of coupled signals .Molecular Structure Analysis
The molecular structure of “this compound” can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
“this compound” is involved in various chemical reactions. For instance, it is used in the preparation and characterization of 5,10,15,20-tetrakis (4-carboxyphenyl)porphyrin grafted on organosilane-pillared montmorillonite by covalent bonding .Physical And Chemical Properties Analysis
“this compound” is a para-substituted aryl bromide . It is soluble in alcohol, ether, glacial acetic acid, benzene, carbon disulfide, and petroleum ether, but insoluble in water .Scientific Research Applications
Utility in Synthesis of Nitrogenous Heterocycles
Methyl 4-(4-bromophenyl)-2,4-dioxobutanoate has been utilized in the synthesis of nitrogenous heterocycles, which are significant due to their antimicrobial properties. For example, the reaction of certain bromo and chloro derivatives with diethyloxalate and further treatment with different nucleophilic reagents has resulted in the formation of compounds tested for their antimicrobial activities against bacteria and fungi (Siddiqui, 2013).
Formation of Supramolecular Structures
This compound has also been studied for its ability to react with tetracyanoethylene, leading to the formation of structures that can create supramolecular assemblies. These assemblies have the potential to include large organic and bioorganic molecules, indicating their utility in various chemical and biological applications (Sheverdov et al., 2017).
Antimicrobial, Analgesic, and Immunotropic Activities
The compound has been instrumental in synthesizing methyl 3-acyl-6-amino-4-aryl-5-cyano-4H-pyran-2-carboxylates, exhibiting antimicrobial, analgesic, antipyretic, and immunotropic activities. These synthesized compounds have been structurally elucidated and tested for various biological activities (Mar'yasov et al., 2016).
Antioxidant and Anti-Inflammatory Properties
Research on derivatives of this compound has shown significant antioxidant and anti-inflammatory properties. These properties have been explored through in vitro methods, suggesting potential applications in treating oxidative stress-related and inflammatory conditions (Кorobko et al., 2018).
Potential in NMDA Receptor Antagonism
Studies have identified compounds like 4-(5-(4-bromophenyl)-3-(6-methyl-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid as N-methyl-D-aspartate (NMDA) receptor antagonists. These compounds selectively inhibit specific NMDA receptor subunits, suggesting their potential in neurological research and drug development (Acker et al., 2011).
Crystallographic and Theoretical Studies in
Anticonvulsant Researchthis compound has been the subject of crystallographic and theoretical studies, particularly in the context of its anticonvulsant properties. The structure and energetically preferred conformation of these compounds have been established, which is crucial for understanding their biological activity and for designing new anticonvulsant agents (Edafiogho et al., 2003).
Applications in Combinatorial Chemistry
This compound has been used in three-component cyclizations to create a library of derivatives with an indolin-2-one motif. These derivatives are significant in natural alkaloids and offer a practical strategy for constructing diverse compounds with potential biological activities (Vydzhak et al., 2020).
Exploration of New Nitrogen-Containing Bromophenols
Research has also focused on isolating new nitrogen-containing bromophenols from marine algae, where this compound derivatives demonstrated potent antioxidant activity. These compounds could have applications in food and pharmaceutical industries as natural antioxidants (Li et al., 2012).
Synthesis of Heterocyclic Compounds
The compound has been instrumental in synthesizing various heterocyclic compounds, including oxazolo[4,5-c]quinoline and imidazole derivatives. These syntheses contribute to the development of novel compounds with potential pharmaceutical applications (Stanovnik et al., 2003).
Safety and Hazards
“Methyl 4-(4-bromophenyl)-2,4-dioxobutanoate” is considered hazardous. It is harmful if swallowed, causes severe skin burns and eye damage, may cause allergy or asthma symptoms or breathing difficulties if inhaled, and may cause respiratory irritation . It should be handled with care, using protective gloves, clothing, and eye/face protection .
properties
IUPAC Name |
methyl 4-(4-bromophenyl)-2,4-dioxobutanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrO4/c1-16-11(15)10(14)6-9(13)7-2-4-8(12)5-3-7/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLRNIIRSSQRNJQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(=O)CC(=O)C1=CC=C(C=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80406127 | |
Record name | methyl 4-(4-bromophenyl)-2,4-dioxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80406127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60395-85-9 | |
Record name | methyl 4-(4-bromophenyl)-2,4-dioxobutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80406127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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